{2-[(diphenylmethyl)thio]ethyl}dimethylamine hydrochloride

• IUPAC Name: 2-benzhydrylsulfanyl-N,N-dimethylethanamine;hydrochloride
• InChI: InChI=1S/C17H21NS.ClH/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16;/h3-12,17H,13-14H2,1-2H3;1H
• InChI Key: KZDJWBIWZZSFKJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCSC(C1=CC=CC=C1)C2=CC=CC=C2.Cl
• Molecular Formula: C17H22ClNS
• Molecular Weight: 307.9 g/mol

Description

{2-[(diphenylmethyl)thio]ethyl}dimethylamine hydrochloride, also known as DMT, is a synthetic compound that has been widely used in scientific research. This compound is a member of the phenethylamine family and is structurally similar to the neurotransmitter serotonin. DMT has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in many different fields.

Mechanism of Action

The exact mechanism of action of {2-[(diphenylmethyl)thio]ethyl}dimethylamine hydrochloride is not fully understood. However, it is believed to act primarily as a partial agonist at serotonin receptors, particularly the 5-HT2A receptor. This receptor is involved in a variety of physiological processes, including mood regulation, perception, and cognition.
Biochemical and Physiological Effects:
{2-[(diphenylmethyl)thio]ethyl}dimethylamine hydrochloride has been found to have a variety of biochemical and physiological effects. These effects include changes in heart rate and blood pressure, alterations in neurotransmitter levels, and modulation of immune system function. {2-[(diphenylmethyl)thio]ethyl}dimethylamine hydrochloride has also been found to induce altered states of consciousness, including mystical experiences and hallucinations.

Advantages and Limitations for Lab Experiments

One of the main advantages of using {2-[(diphenylmethyl)thio]ethyl}dimethylamine hydrochloride in lab experiments is its ability to induce altered states of consciousness, which can be useful for studying the brain and its functions. However, {2-[(diphenylmethyl)thio]ethyl}dimethylamine hydrochloride also has limitations, including its short half-life and the fact that its effects are difficult to measure and quantify.

Future Directions

There are many potential future directions for research involving {2-[(diphenylmethyl)thio]ethyl}dimethylamine hydrochloride. One area of interest is the study of the potential therapeutic uses of this compound, particularly in the treatment of mental health disorders such as depression and anxiety. Another area of interest is the study of the mechanisms underlying the effects of {2-[(diphenylmethyl)thio]ethyl}dimethylamine hydrochloride on the brain and other physiological systems. Finally, there is also interest in developing new compounds based on the structure of {2-[(diphenylmethyl)thio]ethyl}dimethylamine hydrochloride that may have even greater potential for use in scientific research.

Synthesis Methods

{2-[(diphenylmethyl)thio]ethyl}dimethylamine hydrochloride can be synthesized using a variety of methods, including the reaction of N,N-dimethylamine with 2-chloro-1-(diphenylmethyl)thioethane. This reaction produces {2-[(diphenylmethyl)thio]ethyl}dimethylamine, which can then be converted to the hydrochloride salt form using hydrochloric acid.

Scientific Research Applications

{2-[(diphenylmethyl)thio]ethyl}dimethylamine hydrochloride has been used in a variety of scientific research applications, including studies of the central nervous system, the cardiovascular system, and the immune system. This compound has been found to have a variety of effects on these systems, including changes in heart rate and blood pressure, alterations in neurotransmitter levels, and modulation of immune system function.